Cas no 515845-58-6 (QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-)

• Product Name: QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-
• CAS No: 515845-58-6
• MF: C₁₁H₇F₄N
• MW: 229.17359662056
• CID: 3524726
• PubChem ID: 86222509
• Update Time: 2025-10-31

QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-
• 6-fluoro-4-methyl-2-(trifluoromethyl)quinoline
• LEAPQZXZHYJOIK-UHFFFAOYSA-N
• 515845-58-6
• EN300-673020

• Inchi： 1S/C11H7F4N/c1-6-4-10(11(13,14)15)16-9-3-2-7(12)5-8(6)9/h2-5H,1H3
• InChI Key： LEAPQZXZHYJOIK-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C)C=C(C(F)(F)F)N=2

Computed Properties

• Exact Mass: 229.05146188Da
• Monoisotopic Mass: 229.05146188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-

QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)- (CAS No. 515845-58-6): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)- (CAS No. 515845-58-6) is a fluorinated derivative of quinoline, a heterocyclic aromatic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its diverse pharmacological properties. The presence of multiple fluorine atoms and a methyl group at strategic positions in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's molecular structure, characterized by a benzene-like ring system fused with a pyridine ring, is reminiscent of many bioactive molecules that have shown promise in treating various diseases. The fluorine atoms, particularly the trifluoromethyl group at the 2-position, play a crucial role in modulating the compound's bioavailability, metabolic stability, and binding affinity to biological targets. This introduction aims to provide an in-depth exploration of QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-, its synthetic pathways, pharmacological significance, and recent applications in drug discovery.

From a synthetic perspective, the preparation of CAS No. 515845-58-6 involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of fluorine atoms into the quinoline core can be achieved through various strategies, including nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions such as Suzuki or Heck couplings, and direct fluorination techniques. Each synthetic route offers distinct advantages in terms of yield, selectivity, and scalability, which are critical factors for industrial-scale production.

The pharmacological profile of QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)- has been extensively studied in recent years. Its ability to interact with biological targets such as enzymes and receptors has been explored in both preclinical and clinical settings. One of the most notable areas of interest is its potential as an antiviral agent. The unique electronic properties induced by the fluorine substituents enhance the compound's ability to inhibit viral enzymes, making it a promising candidate for treating emerging infectious diseases.

In addition to its antiviral properties, QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)- has shown promise in oncology research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in tumor growth and progression. The trifluoromethyl group, in particular, has been shown to improve the compound's binding affinity to its biological targets, thereby enhancing its therapeutic efficacy.

The compound's potential as an anti-inflammatory agent has also been explored. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. By modulating inflammatory pathways, CAS No. 515845-58-6 may offer therapeutic benefits by reducing inflammation and associated symptoms.

The role of fluorine atoms in enhancing metabolic stability is another critical aspect of QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-. Many drug candidates suffer from rapid degradation due to metabolic processes such as oxidation or hydrolysis. The introduction of fluorine atoms can protect the molecule from these processes by increasing its lipophilicity and reducing its reactivity with metabolic enzymes.

In recent years, computational methods have played an increasingly important role in the design and optimization of drug candidates like QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-. Molecular modeling techniques such as docking studies and quantum mechanical calculations have allowed researchers to predict the binding interactions between the compound and its biological targets with high accuracy. These computational tools have significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation.

The development of novel synthetic methodologies for fluorinated quinolines has also seen significant advancements. Transition-metal-catalyzed reactions have emerged as powerful tools for introducing fluorine atoms into complex molecular frameworks with high precision. These methods have enabled the synthesis of increasingly sophisticated derivatives like CAS No. 515845-58-6, which may exhibit enhanced pharmacological properties compared to their unfluorinated counterparts.

The use of fluoroquinolines in treating bacterial infections is another area where this class of compounds has made significant contributions. The presence of fluorine atoms enhances the activity of quinoline-based antibiotics against resistant bacterial strains by improving their binding affinity to bacterial enzymes such as DNA gyrase.

The future prospects for QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)- are promising as ongoing research continues to uncover new therapeutic applications. Advances in synthetic chemistry will likely lead to more efficient and scalable production methods for this compound and its derivatives. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will further enhance our understanding of its pharmacological properties.

In conclusion, CAS No. 515845-58-6, or more accurately described as QUINOLINE, 6-FLUORO-4-METHYL-2-(TRIFLUOROMETHYL)-, represents a fascinating example of how structural modifications can significantly influence a molecule's biological activity. Its diverse applications in antiviral therapy, oncology research،and anti-inflammatory treatments highlight its potential as a therapeutic agent. As research continues to progress，we can expect even more innovative uses for this versatile compound。